2-{[2-(4-{5-[(1-ethyl-1H-pyrazol-3-yl)amino]-1H-[1,2,3]triazolo[4,5-d]pyrimidin-1-yl}phenyl)propan-2-yl]oxy}ethan-1-ol

• Molecular Formula: C20H24N8O2
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 2-[2-[4-[5-[(1-ethylpyrazol-3-yl)amino]triazolo[4,5-d]pyrimidin-1-yl]phenyl]propan-2-yloxy]ethanol
• InChI: InChI=1S/C20H24N8O2/c1-4-27-10-9-17(25-27)22-19-21-13-16-18(23-19)24-26-28(16)15-7-5-14(6-8-15)20(2,3)30-12-11-29/h5-10,13,29H,4,11-12H2,1-3H3,(H,21,22,23,25)
• InChI Key: XNAMZBCMLZQBIC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)NC2=NC=C3C(=N2)N=NN3C4=CC=C(C=C4)C(C)(C)OCCO

Description

The compound “WO2013110309CA127” is a drug candidate identified for its potential therapeutic applications. It is known by its preferred name, WO2013110309CA127, and has been tagged as a discovery agent . This compound is being investigated for its potential use in various medical and scientific fields.

Chemical Reactions Analysis

WO2013110309CA127 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may result in the replacement of specific functional groups .

Scientific Research Applications

WO2013110309CA127 has a wide range of scientific research applications. It is being explored for its potential use in chemistry, biology, medicine, and industry. In chemistry, it may serve as a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. In biology, it could be used to investigate cellular processes and molecular interactions. In medicine, it holds promise as a therapeutic agent for treating various diseases. In industry, it may be utilized in the development of new materials and technologies .

Mechanism of Action

The mechanism of action of WO2013110309CA127 involves its interaction with specific molecular targets and pathways. While detailed information about its mechanism is not available, drug candidates typically exert their effects by binding to target proteins or enzymes, thereby modulating their activity. This can lead to changes in cellular signaling pathways and physiological responses .

Comparison with Similar Compounds

WO2013110309CA127 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include other drug candidates with comparable molecular structures or therapeutic applications. The comparison can focus on differences in chemical properties, biological activity, and potential therapeutic benefits. Some similar compounds include A-127, GTPL8169, and BDBM50011235 .